Cas no 1805323-78-7 (Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate
• CAS No: 1805323-78-7
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4848150
• Update Time: 2025-05-19

Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate

• Inchi： 1S/C10H11F2NO2/c1-3-15-10(14)8-6(2)7(9(11)12)4-5-13-8/h4-5,9H,3H2,1-2H3
• InChI Key： GIOXPCULNMMWCQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(=O)OCC)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate

Recent Advances in the Study of Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1805323-78-7)

Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1805323-78-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel therapeutics for diseases such as cancer, inflammation, and infectious diseases.

The structural features of Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate, including the difluoromethyl group and the ester moiety, contribute to its unique reactivity and biological activity. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are often employed as scaffolds in drug discovery. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and cyclization reactions, makes it a versatile building block in medicinal chemistry.

Recent publications have demonstrated the application of Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases. The incorporation of this pyridine derivative into kinase inhibitor designs has shown promising results in preclinical studies, with improved potency and selectivity profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of EGFR inhibitors using this compound as a key intermediate, achieving nanomolar inhibitory activity against mutant EGFR isoforms.

In addition to its role in kinase inhibitor development, Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate has been investigated for its potential in antimicrobial agents. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making it an attractive feature for anti-infective drugs. A recent study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel antibacterial agents incorporating this pyridine derivative, which exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria.

The compound's synthetic accessibility and modularity have also been leveraged in the development of fluorescent probes and imaging agents. Researchers have functionalized Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate to create probes for detecting reactive oxygen species (ROS) in cellular environments. These probes have been utilized in studies of oxidative stress-related diseases, providing valuable insights into disease mechanisms and potential therapeutic interventions.

Despite its promising applications, challenges remain in the optimization of Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate-based compounds. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of optimized derivatives with improved pharmacological properties.

In conclusion, Ethyl 4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1805323-78-7) represents a valuable tool in the arsenal of medicinal chemists and chemical biologists. Its versatility and potential in drug discovery continue to drive innovative research, with recent studies underscoring its relevance in kinase inhibition, antimicrobial therapy, and molecular imaging. Future research should focus on addressing the current limitations and expanding the scope of its applications in therapeutic development.